Root Cause Analysis & Performance Maximization
Specifications & Pricing

Smolecule

MEGA-10 critical micelle concentration
determination

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7
Cat. No.: S572507

Get Quote

MEGA-10 CMC Data Summary

The table below summarizes the key physicochemical properties and CMC values of MECA-10 from various
sources. Note that CMC values can vary based on experimental conditions such as temperature, pH, and

measurement technique.

Property Value | Description Source | Conditions

Chemical Name N-Decanoyl-N-methylglucamine [1] -

Type Non-ionic detergent [2] -

Molecular Formula

Molecular Weight

CMC (Molarity)

C17H3sNOs [2] [1] -

349.46 g/mol [1]

6-7 MM [2]

4.8 mM [3]

7.4 mM (0.26%) [1]

Not specified

In saline buffer at 25°C

In 0.1M Tris-HCI, pH 7.4 at 25°C
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Property Value / Description Source | Conditions

Solubility Soluble in water [2] [1] and methanol [1] -

Experimental Protocol: Determining CMC via
Fluorescence Spectroscopy

This method uses the environment-sensitive fluorescent probe ANS (8-anilino-1-naphthalenesulfonate). Its
fluorescence intensity increases markedly when incorporated into the hydrophobic environment of a micelle,

providing a clear signal for CMC determination [3].

The workflow for this experiment is outlined below:
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Materials and Equipment

Detergent: MEGA-10
Fluorescent Probe: ANS (Ammonium salt)
Buffer: Saline buffer or another appropriate aqueous buffer (e.g., 0.1M Tris-HCI, pH 7.4) [1] [3]

Equipment: Fluorimeter, thermojacketed cuvette, magnetic stirrer, micropipettes [3]
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Step-by-Step Procedure

e Prepare Solutions:

o Prepare a concentrated stock solution of MEGA-10 (e.g., 100-500 mM) in your chosen buffer.
o Prepare an ANS solution in the same buffer. The literature method involved holding ANS in the
cuvette during continuous titration [3].

e Instrument Setup:

o Set up the fluorimeter with the thermojacketed cuvette connected to a water bath to maintain a

constant temperature (e.g., 25°C).
o Set the excitation and emission wavelengths for ANS. Common settings are around 370-380

nm for excitation and 470-480 nm for emission.

¢ Titration and Measurement:

o Place a known volume of the ANS/buffer solution into the cuvette.
o While stirring continuously, add the concentrated MEGA-10 stock solution to the cuvette in

small, incremental steps.
o After each addition, allow the solution to equilibrate briefly, then record the fluorescence

intensity.

e Data Analysis and CMC Determination:

o Plot the recorded fluorescence intensity against the total concentration of MEGA-10 in the

cuvette.
o The plot will typically show two linear regions with different slopes: a slow increase at low

concentrations (monomeric surfactant) and a steeper increase above the CMC (micelle

formation).
o The CMC is identified as the intersection point of these two linearly regressed lines.

Key Considerations & Potential Challenges

While specific FAQs were not available, the literature suggests several critical factors to consider for a
successful experiment:
e Purity of Detergent: Commercial MEGA-10 may contain impurities like decanoic acid and N-

methylglycamine. It is recommended to purify the detergent before use for critical experiments. A
common purification method involves recrystallization from methanol/diethyl ether mixtures [1].
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e Temperature Control: The CMC of surfactants is temperature-dependent. The CMC of MEGA-10
has been reported to decrease slightly with increasing temperature (in the range of 5-40°C) [3].
Maintaining a constant temperature throughout the experiment is crucial for an accurate
measurement.

e Probe and Method Selection: The CMC value can be method-dependent. The ANS fluorescence
method is highly effective, but other techniques like surface tension measurement or conductivity can
also be used. The reported CMC value may vary slightly depending on the technique and specific
buffer conditions used [4] [3].

Extending Your Research

For further investigation, you could:

e Explore Other Techniques: Apply other common methods for CMC determination, such as surface
tensiometry, to your MEGA-10 solutions and compare the results.

¢ Investigate Related Detergents: Compare the properties and CMC of MEGA-10 with other
detergents in its homologous series, such as MEGA-8 (CMC ~51-58 mM) and MEGA-9 (CMC ~16-25
mM) [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s572507?utm_src=pdf-bulk
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

